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Compound of Interest

Compound Name: XMD8-87

Cat. No.: B15578104 Get Quote

Introduction

XMD8-87 is a potent and selective inhibitor of Activated CDC42-associated kinase 1 (ACK1),

also known as tyrosine kinase non-receptor 2 (TNK2).[1][2][3] It is a valuable tool for studying

the role of ACK1 in various cellular processes and disease models, particularly in cancer

research.[4][5] Proper preparation of stock solutions is critical for obtaining accurate and

reproducible experimental results. These application notes provide detailed protocols for the

solubilization and storage of XMD8-87.

Chemical Properties

A summary of the key chemical properties of XMD8-87 is provided in the table below.

Property Value Reference

Molecular Formula C₂₄H₂₇N₇O₂ [1][2][6]

Molecular Weight 445.52 g/mol [1][2][6][7]

CAS Number 1234480-46-6 [1][6][7]

Appearance White to yellow solid [7]

Solubility
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The solubility of XMD8-87 in various solvents is crucial for preparing appropriate stock

solutions. The following table summarizes its solubility profile. It is important to note that using

fresh, anhydrous DMSO is recommended as hygroscopic DMSO can negatively impact

solubility.[6][7]

Solvent Solubility Reference

DMSO
≥ 26 mg/mL (58.36 mM) to 89

mg/mL (199.76 mM)
[6][7][8]

0.1N HCl (aq) Soluble [1]

1eq. HCl Soluble to 100 mM [2]

Ethanol 1 mg/mL to 4 mg/mL [4][8]

DMF 1 mg/mL [4]

Water Insoluble [8]

Storage and Stability

Proper storage of XMD8-87, both in solid form and as a stock solution, is essential to maintain

its chemical integrity and biological activity.

Form
Storage
Temperature

Stability Reference

Solid Powder -20°C 3 years [7]

4°C 2 years [7]

In Solvent -80°C 2 years [7]

-20°C 1 year [7]

To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot

the stock solution into single-use volumes.[7]

Experimental Protocols
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Protocol 1: Preparation of a 10 mM XMD8-87 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of XMD8-87 in Dimethyl

Sulfoxide (DMSO), a commonly used solvent for in vitro studies.

Materials:

XMD8-87 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Procedure:

Equilibration: Allow the vial of XMD8-87 powder to equilibrate to room temperature before

opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of XMD8-87 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 4.455 mg of XMD8-87 (Molecular Weight

= 445.52 g/mol ).

Solubilization: Add the appropriate volume of anhydrous DMSO to the XMD8-87 powder. For

4.455 mg of powder, add 1 mL of DMSO to achieve a 10 mM concentration.

Mixing: Vortex the solution thoroughly until the powder is completely dissolved. Gentle

warming (e.g., in a 37°C water bath) may be applied if necessary to aid dissolution.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile

microcentrifuge tubes. This minimizes the number of freeze-thaw cycles.

Storage: Store the aliquots at -20°C or -80°C for long-term storage.[7]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15578104?utm_src=pdf-body
https://www.benchchem.com/product/b15578104?utm_src=pdf-body
https://www.benchchem.com/product/b15578104?utm_src=pdf-body
https://www.benchchem.com/product/b15578104?utm_src=pdf-body
https://www.benchchem.com/product/b15578104?utm_src=pdf-body
https://www.benchchem.com/product/b15578104?utm_src=pdf-body
https://www.benchchem.com/product/b15578104?utm_src=pdf-body
https://www.medchemexpress.com/XMD8-87.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15578104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calculations:

To calculate the required mass of XMD8-87 for a desired stock solution concentration and

volume, use the following formula:

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol ) /

1000

Example Calculation for 1 mL of 10 mM Stock Solution:

Mass (mg) = 10 mM x 1 mL x 445.52 g/mol / 1000 = 4.455 mg
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Caption: XMD8-87 inhibits ACK1 (TNK2) signaling.

Experimental Workflow for Preparing XMD8-87 Stock Solution
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Caption: Workflow for XMD8-87 stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15578104?utm_src=pdf-custom-synthesis
https://www.axonmedchem.com/2762-xmd-8-87
https://www.rndsystems.com/products/xmd-8-87_6061
https://probechem.com/products_XMD8-87.html
https://www.caymanchem.com/product/23354
https://graylab.stanford.edu/wp-content/uploads/2020/10/NGL-Probe-064.pdf
https://www.selleckchem.com/products/xmd8-87.html
https://www.medchemexpress.com/XMD8-87.html
https://www.adooq.com/xmd8-87.html
https://www.benchchem.com/product/b15578104#preparing-xmd8-87-stock-solutions
https://www.benchchem.com/product/b15578104#preparing-xmd8-87-stock-solutions
https://www.benchchem.com/product/b15578104#preparing-xmd8-87-stock-solutions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15578104?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15578104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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